Cas no 897552-53-3 (1-(4-methoxy-3-nitrophenyl)ethan-1-amine)

• Product Name: 1-(4-methoxy-3-nitrophenyl)ethan-1-amine
• CAS No: 897552-53-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6353028
• PubChem ID: 3916584
• Update Time: 2025-06-08

1-(4-methoxy-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-nitrophenyl)ethan-1-amine
• AKOS006316745
• EN300-1832048
• 897552-53-3

• Inchi： 1S/C9H12N2O3/c1-6(10)7-3-4-9(14-2)8(5-7)11(12)13/h3-6H,10H2,1-2H3
• InChI Key： RKBYKKHHYOGSRL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C(C)N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(4-methoxy-3-nitrophenyl)ethan-1-amine

Introduction to 1-(4-methoxy-3-nitrophenyl)ethan-1-amine (CAS No. 897552-53-3)

1-(4-methoxy-3-nitrophenyl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 897552-53-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both methoxy and nitro substituents on the benzene ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 1-(4-methoxy-3-nitrophenyl)ethan-1-amine consists of an aromatic ring substituted with a 4-methoxy group at the para position and a 3-nitro group at the meta position. This specific arrangement influences the compound's reactivity, solubility, and interaction with biological targets. The methoxy group, an electron-donating moiety, can enhance the compound's affinity for certain binding sites, while the nitro group, an electron-withdrawing group, introduces rigidity and may alter electronic properties. Such structural features are critical in medicinal chemistry for optimizing pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in aromatic amines as pharmacophores due to their diverse biological activities. Studies have demonstrated that compounds containing nitro or methoxy substituents often exhibit potent effects on various biological pathways. For instance, derivatives of nitroaromatic compounds have shown promise in treating inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The combination of these functional groups in 1-(4-methoxy-3-nitrophenyl)ethan-1-amine suggests potential therapeutic applications that warrant further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have revealed that 1-(4-methoxy-3-nitrophenyl)ethan-1-amine can interact with proteins involved in signal transduction and enzyme inhibition. These interactions may lead to the development of novel therapeutic agents targeting conditions like diabetes, cardiovascular diseases, and autoimmune disorders. The compound's ability to modulate protein-protein interactions makes it a promising candidate for drug design.

The synthesis of 1-(4-methoxy-3-nitrophenyl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic routes include nucleophilic aromatic substitution, reduction of nitro groups, and functional group transformations. Researchers have reported efficient synthetic protocols that minimize side reactions and maximize yield. These methods are crucial for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

Preclinical studies have begun to uncover the pharmacological properties of 1-(4-methoxy-3-nitrophenyl)ethan-1-amine. In vitro assays have shown that this compound exhibits inhibitory activity against several enzymes implicated in disease pathogenesis. For example, it has demonstrated efficacy in inhibiting cyclooxygenase (COX), an enzyme involved in pain and inflammation. Additionally, preliminary data suggest that the compound may interfere with kinases responsible for cell proliferation and survival, making it a potential candidate for anticancer therapies.

The safety profile of 1-(4-methoxy-3-nitrophenyl)ethan-1-amine is another critical aspect being evaluated. Toxicological studies are essential to assess its potential side effects and determine safe dosing ranges. Researchers are employing various in vitro and in vivo models to evaluate its toxicity profile comprehensively. These studies aim to ensure that any future clinical applications are both safe and effective.

The role of 1-(4-methoxy-3-nitrophenyl)ethan-1-amine in drug development extends beyond its direct therapeutic applications. It serves as a valuable building block for designing more complex molecules with enhanced biological activity. By modifying its structure or combining it with other pharmacophores, researchers can generate novel compounds with improved efficacy and reduced toxicity. This modular approach is fundamental to modern drug discovery strategies.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 1-(4-methoxy-3-nitrophenyl)ethan-1-amine. AI algorithms can analyze vast datasets to predict molecular properties and optimize synthetic routes efficiently. These technologies are particularly useful for screening large libraries of compounds and identifying those with high potential for further development.

Future research directions for 1-(4-methoxy-3-nitrophenyl)ethan-1-amine include exploring its interactions with nucleic acids and other biomolecules. Understanding how this compound interacts at a molecular level will provide insights into its mechanism of action and inform the design of next-generation therapeutics. Additionally, investigating its potential role in combination therapies may open new avenues for treating complex diseases.

The industrial significance of 1-(4-methoxy-3-nitrophenyl)ethan-1-amine cannot be overstated. As pharmaceutical companies continue to seek innovative treatments for unmet medical needs, compounds like this one represent valuable assets in their pipelines. The ability to synthesize it efficiently and scale up production will be crucial for its commercialization.

In conclusion, 1-(4-methoxy - 3 - nitrophenyl ) ethan - 1 - amine ( CAS No . 897552 - 53 - 3 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preclinical data , make it an attractive candidate for further development . As research progresses , this molecule is poised to contribute to advancements in drug discovery and improve patient outcomes worldwide .